Cas no 2137661-41-5 (3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)-)

• Product Name: 3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)-
• CAS No: 2137661-41-5
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 5297746
• Update Time: 2025-07-16

3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)-

• Inchi： 1S/C14H22N4O/c1-17-6-4-13-12(9-17)7-14(16-15-13)18-5-2-3-11(8-18)10-19/h7,11,19H,2-6,8-10H2,1H3
• InChI Key： PBSAQXWVXLGBQB-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C3CCN(C)CC3=C2)CCCC(CO)C1

Additional information on 3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)-

Introduction to 3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl) and Its Significance in Modern Chemical Research

3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl) is a compound with the CAS number 2137661-41-5, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining a piperidine ring with a pyrido[4,3-c]pyridazine core. The presence of these distinct structural motifs makes it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The pyrido[4,3-c]pyridazine scaffold is particularly noteworthy due to its potential biological activity. Pyridoazines are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The incorporation of a tetrahydro-6-methylpyrido[4,3-c]pyridazine moiety into the molecular structure of this compound introduces additional functional groups that can interact with biological targets in novel ways. This structural complexity suggests that 3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl) may possess unique biochemical activities that warrant further exploration.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The piperidinemethanol group in this compound provides a versatile platform for derivatization, allowing chemists to modify its properties while retaining the core pharmacophore. This flexibility is crucial for optimizing potency and selectivity in drug design.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that pyridoazine derivatives can modulate neurotransmitter systems by interacting with receptors such as serotonin and dopamine. The structural features of 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl) may enable it to influence these systems in a way that could lead to novel therapeutic strategies for conditions like depression and schizophrenia.

Furthermore, the compound's ability to cross the blood-brain barrier is an important consideration for its potential clinical use. Preliminary computational studies suggest that its molecular size and lipophilicity are within an optimal range for effective brain penetration. This property would make it a valuable candidate for developing treatments targeting central nervous system disorders.

The synthesis of 3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl) presents both challenges and opportunities for synthetic chemists. The complex heterocyclic core requires careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with relative ease. Techniques such as transition-metal catalysis and flow chemistry have been particularly useful in facilitating these reactions.

Recent research has also highlighted the importance of understanding the stereochemistry of this compound. The presence of chiral centers can significantly impact its biological activity, making it essential to produce enantiomerically pure forms for effective pharmacological evaluation. Stereocontrolled synthesis strategies are therefore critical for optimizing the therapeutic potential of this molecule.

In addition to its pharmaceutical applications, CAS no 2137661-41-5 may find utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular interactions and developing new analytical techniques. For instance, it could be used as a ligand in coordination chemistry or as a substrate in enzyme inhibition studies.

The growing body of evidence supporting the biological activity of pyridoazine derivatives has spurred interest in exploring related compounds like 3-Piperidinemethanol, 1-(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl). Researchers are increasingly leveraging computational methods to predict the properties of these molecules before conducting expensive wet-lab experiments. This approach not only saves time but also allows for more targeted experimentation.

The future prospects for this compound are promising. As our understanding of its biological mechanisms improves， so too will our ability to design more effective derivatives. Collaborative efforts between chemists， biologists， and pharmacologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion， CAS no 2137661-41-5 represents a fascinating example of how structural complexity can lead to novel biological activity。 The combination of a piperidine ring and a tetrahydro-6-methylpyrido[4， 3-c] pyridazine core presents exciting opportunities for drug discovery。 With continued research， this compound has the potential to make significant contributions to modern medicine。